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Compound of Interest

Compound Name: PROTAC ATR degrader-2

Cat. No.: B15621571 Get Quote

Essential Safety and Handling Guide for PROTAC
ATR Degrader-2
This document provides crucial safety and logistical information for the handling, use, and

disposal of PROTAC ATR degrader-2. Researchers, scientists, and drug development

professionals should review this guide thoroughly before working with this compound to ensure

a safe laboratory environment.

Compound Information
PROTAC ATR degrader-2 is a potent, biologically active molecule designed for targeted

protein degradation.[1][2][3] Due to its mechanism of action, it should be handled with care as a

potentially hazardous compound. The following table summarizes key quantitative data for

PROTAC ATR degrader-2.
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Parameter Value Source

Molecular Formula C40H41N9O6 [1]

Molecular Weight 743.81 g/mol [1]

CAS Number 3010273-12-5 [1]

Appearance Solid [1]

DC50 in MV-4-11 cells 22.9 nM [1][2][3]

DC50 in MOLM-13 cells 34.5 nM [1][2][3]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Operational Plan: Personal Protective Equipment
(PPE)
Given the potent biological activity of PROTAC ATR degrader-2, it is essential to use

appropriate personal protective equipment (PPE) to prevent exposure through inhalation, skin

contact, or ingestion.[4][5][6][7] The following PPE is mandatory when handling this compound:

Gloves: Two pairs of nitrile gloves should be worn at all times.[4] Gloves should be changed

immediately if they become contaminated.

Gown: A disposable, fluid-resistant gown should be worn to protect clothing and skin.[6][8]

Eye Protection: Safety glasses with side shields or a full-face shield should be worn to

protect against splashes.[5][6]

Respiratory Protection: When handling the compound as a powder outside of a certified

chemical fume hood or biological safety cabinet, a properly fitted N95 respirator or higher is

recommended to prevent inhalation.[6][7]
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The following diagram illustrates a typical experimental workflow for handling PROTAC ATR
degrader-2, emphasizing safety checkpoints.
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Figure 1. Experimental workflow for handling PROTAC ATR degrader-2.

Disposal Plan
All materials that have come into contact with PROTAC ATR degrader-2 must be treated as

hazardous chemical waste.[9] Proper segregation and disposal are critical to ensure safety and

environmental protection.

Waste Segregation
The following waste streams should be segregated:

Solid Waste: Includes contaminated gloves, pipette tips, vials, and any other solid materials.

Liquid Waste: Includes unused solutions of the compound and solvents used for

decontamination.

Sharps Waste: Includes contaminated needles and syringes.

Step-by-Step Disposal Procedure
Solid Waste Collection:

Place all contaminated solid waste into a designated, leak-proof hazardous waste

container lined with a heavy-duty plastic bag.[9]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "PROTAC ATR degrader-2".[9]

Liquid Waste Collection:

Collect all liquid waste in a sealed, shatter-resistant container.[9]

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.[9]
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Label the container with "Hazardous Waste," the chemical name, and the approximate

concentration.[9]

Storage:

Store all hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory.[9]

Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS

office.

Follow all local, state, and federal regulations for hazardous waste disposal.[10]

ATR Signaling Pathway
PROTAC ATR degrader-2 targets the Ataxia Telangiectasia and Rad3-related (ATR) protein, a

key kinase in the DNA damage response pathway.[11][12][13] The diagram below illustrates a

simplified representation of the canonical ATR signaling pathway.
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Figure 2. Simplified ATR signaling pathway in response to DNA damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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